2,3-dibromobenzoic Acid
Overview
Description
2,3-Dibromobenzoic acid is a chemical compound with the molecular formula C7H4Br2O2 . It has an average mass of 279.914 Da and a monoisotopic mass of 277.857788 Da . It is used in the synthesis of acylhydrazone-based inhibitors of fungal sphingolipid synthesis as next-generation antifungal agents .
Molecular Structure Analysis
The molecular structure of 2,3-dibromobenzoic acid consists of a benzene ring substituted with two bromine atoms at the 2nd and 3rd positions and a carboxylic acid group .Physical And Chemical Properties Analysis
2,3-Dibromobenzoic acid is a solid at room temperature . It has a molecular weight of 279.92 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and solubility were not found.Scientific Research Applications
Synthesis and Characterization
- 2-Amino-3,5-dibromobenzoic acid, a related compound to 2,3-dibromobenzoic acid, has been synthesized and characterized using various techniques such as X-ray diffraction, FT-IR spectroscopy, and UV-Vis spectroscopy. This research provides insights into the molecular geometry and interactions, vibrational bands, and electronic properties of similar benzoic acid compounds (Yıldırım et al., 2015).
Chemical Reactions and Derivatives
- Studies on the bromination and nitration of 2,3-dibromobenzo[b]thiophen, a derivative of 2,3-dibromobenzoic acid, have been conducted to understand the substitution reactions and resulting structural changes. This research aids in understanding the reactivity and potential applications of such derivatives (Cooper et al., 1970).
Electrochemical Studies
- Electrochemical hydrodebromination of 2,5-dibromobenzoic acid, a compound closely related to 2,3-dibromobenzoic acid, has been studied on silver electrodes. This provides insights into the potential for using electrochemical methods in the transformation and synthesis of benzoic acid derivatives (Li et al., 2011).
Physical Properties Analysis
- Research on the vapor pressures, enthalpies, and Gibbs energies of similar dibromobenzoic acids like 2,5- and 3,5-dibromobenzoic acids contributes to understanding the physical and thermodynamic properties of 2,3-dibromobenzoic acid and its derivatives (Vecchio & Brunetti, 2013).
Synthesis of Derivatives for Polymer Applications
- Ethyl 3,5-dibromobenzoate, synthesized from a derivative of 2,3-dibromobenzoic acid, has been studied for its application in preparing dendritic polymers. This highlights the potential for using 2,3-dibromobenzoic acid derivatives in advanced polymer synthesis (Yun-mei, 2011).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3-dibromobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNVNFMCYBIBHLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10215764 |
Source
|
| Record name | Benzoic acid, 2,3-dibromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10215764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.91 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-dibromobenzoic Acid | |
CAS RN |
603-78-1, 65436-55-7 |
Source
|
| Record name | 2,3-Dibromobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=603-78-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2,3-dibromo- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065436557 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 2,3-dibromo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10215764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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